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Compound of Interest

Compound Name: 4-fluoro PV8 (hydrochloride)

Cat. No.: B1162249

Get Quote

Executive Summary
PV8 (

-pyrrolidinoheptaphenone) and 4-fluoro PV8 are synthetic cathinones belonging to the
pyrrolidinophenone subclass. They function primarily as potent, psychostimulant-like
monoamine transporter blockers.[1]

PV8 is the heptyl-chain homolog of

-PVP ("Flakka"). It exhibits high selectivity for the dopamine (DAT) and norepinephrine (NET)
transporters but has reduced potency compared to its pentyl-chain predecessors due to
steric hindrance from the elongated alkyl tail.

4-fluoro PV8 incorporates a fluorine atom at the para-position of the phenyl ring. This

modification alters the compound's lipophilicity and metabolic stability, blocking para-

hydroxylation while retaining the core psychostimulant mechanism.
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The addition of the fluorine atom significantly impacts the electronic distribution and lipophilicity

of the molecule, influencing blood-brain barrier (BBB) penetration.

Feature
PV8 (

-PHPP)

4-Fluoro PV8 (4F-

-PHPP)

IUPAC Name
1-phenyl-2-(pyrrolidin-1-

yl)heptan-1-one

1-(4-fluorophenyl)-2-(pyrrolidin-

1-yl)heptan-1-one

Molecular Formula

Molar Mass 259.4 g/mol 277.4 g/mol

Lipophilicity (cLogP) ~4.2 (High) ~4.5 (Very High)

Key Structural Feature 7-carbon alkyl chain (Heptyl)
Para-fluorine substituent +

Heptyl chain
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Figure 1: Structural divergence between PV8 and 4-fluoro PV8. The fluorine atom (yellow)

modifies the phenyl ring's electronic properties.
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Pharmacodynamics: Mechanism of Action
Both compounds act as Monoamine Transporter Inhibitors, functioning as "blockers" rather

than substrate-type releasers.

3.1. Transporter Selectivity
Dopamine Transporter (DAT): Both compounds potently inhibit DAT, leading to increased

extracellular dopamine levels.[2] However, the heptyl chain of PV8 renders it less potent than

shorter-chain analogs like

-PVP (

nM). The 4-fluoro substitution typically retains DAT affinity but does not significantly recover
the potency lost by the chain extension.

Norepinephrine Transporter (NET): High affinity inhibition, contributing to sympathomimetic

effects (tachycardia, hypertension).

Serotonin Transporter (SERT): Negligible activity.[1] The pyrrolidine ring and bulky alkyl

chain create steric clashes within the SERT binding pocket, resulting in high DAT/SERT

selectivity ratios (>100-fold).

3.2. The "Fluorine Effect" (SAR Analysis)
Experimental data from homologous series (e.g., 4F-PVP vs. PVP) suggests the following for

4-fluoro PV8:

Potency Maintenance: The fluorine atom is bioisosteric to hydrogen but highly

electronegative. It generally maintains DAT inhibition potency within a 2-fold range of the

parent compound.

Kinetics: The increased lipophilicity of 4-fluoro PV8 likely accelerates crossing of the blood-

brain barrier, potentially resulting in a faster onset of action despite similar receptor affinity.

Pharmacokinetics & Metabolism
Metabolism is the primary differentiator. The presence of the fluorine atom blocks a specific

metabolic route, altering the urinary metabolite profile.
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4.1. Metabolic Pathways[3]
PV8: Undergoes extensive Phase I metabolism.

-oxidation: Oxidation at the terminal end of the heptyl chain.

2"-oxidation: Oxidation of the pyrrolidine ring to a lactam.

4-hydroxylation: Hydroxylation of the phenyl ring (minor pathway).

4-Fluoro PV8:

Blocked 4-hydroxylation: The C-F bond is metabolically stable, preventing hydroxylation at

the para position.

Redirected Metabolism: Metabolism shifts heavily toward side-chain oxidation and

pyrrolidine ring oxidation.
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Figure 2: Divergent metabolic pathways. The fluorine atom in 4-fluoro PV8 effectively blocks

phenyl ring hydroxylation.

Experimental Protocols
To validate the pharmacological differences, the following standardized protocols are

recommended.

Protocol A: [In Vitro] [3H]-Dopamine Uptake Inhibition Assay
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Objective: Determine the

for DAT inhibition.

Cell Preparation: Use HEK293 cells stably expressing human DAT (hDAT). Plate cells at a

density of

cells/well in poly-D-lysine coated 24-well plates.

Buffer: Krebs-HEPES buffer (KHB): 120 mM NaCl, 4.7 mM KCl, 2.2 mM

, 1.2 mM

, 1.2 mM

, 10 mM HEPES, 1.8 g/L glucose (pH 7.4).

Incubation:

Wash cells 2x with warm KHB.

Pre-incubate with varying concentrations of PV8 or 4-fluoro PV8 (

to

M) for 10 minutes at 37°C.

Add [3H]-Dopamine (final concentration 20 nM) and incubate for 5 minutes.

Termination: Aspirate buffer and wash 3x with ice-cold KHB.

Quantification: Lyse cells with 1% SDS and quantify radioactivity using liquid scintillation

counting.

Analysis: Fit data to a sigmoidal dose-response curve to derive

.

Protocol B: [In Vivo] Mouse Locomotor Activity Assay
Objective: Assess psychostimulant potency and duration of action.
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Subjects: Male ICR mice (25-30g), n=8 per group.

Acclimatization: Place mice in open-field chambers (40x40 cm) for 60 minutes to establish

baseline activity.

Administration: Administer drug (PV8 or 4-fluoro PV8) intraperitoneally (i.p.) at doses of 3,

10, and 30 mg/kg. Control group receives saline.

Measurement: Record horizontal distance traveled (cm) in 10-minute bins for 120 minutes

using infrared beam breaks or video tracking (e.g., EthoVision).

Comparison: Compare total distance traveled and time-to-peak effect. Expectation: PV8 and

4-fluoro PV8 will show dose-dependent increases in locomotion, but with lower peak efficacy

than

-PVP.

Safety & Toxicology
Both compounds exhibit cytotoxicity in neuroblastoma cell lines (SH-SY5Y), a common model

for dopaminergic neurotoxicity.

Parameter PV8 4-Fluoro PV8

Cytotoxicity (

)
Moderate

High (Fluorine often enhances

toxicity)

Mechanism
Mitochondrial dysfunction,

ROS generation

Mitochondrial dysfunction,

ROS generation

Clinical Risk
Hyperthermia, Tachycardia,

Agitation

Similar, potential for delayed

clearance

Note on Toxicity: The addition of the fluorine atom often increases the lipophilicity-driven

accumulation of the drug in lipid bilayers, potentially exacerbating mitochondrial stress

compared to the non-fluorinated parent.
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[https://www.benchchem.com/product/b1162249/docs#pharmacological-comparison-guide-
pv8-vs-4-fluoro-pv8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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